Cas no 737760-99-5 ((3S)-N,N-Dimethylpiperidine-3-carboxamide)

• Product Name: (3S)-N,N-Dimethylpiperidine-3-carboxamide
• CAS No: 737760-99-5
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 559870
• PubChem ID: 11469201
• Update Time: 2025-10-10

(3S)-N,N-Dimethylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (S)-N,N-Dimethylpiperidine-3-carboxamide
• 3-Piperidinecarboxamide,N,N-dimethyl-, hydrochloride (1:1), (3S)-
• 310455-02-8
• SCHEMBL6791489
• A837920
• KLSDFCJMDZZDKK-ZETCQYMHSA-N
• (3S)-N,1-Dimethylpiperidine-3-carboxamide
• MFCD10566757
• (S)-N,N-dimethyl-3-piperidinecarboxamide
• 737760-99-5
• (3S)-N,N-dimethyl-3-piperidinecarboxamide
• AKOS006305283
• (3S)-N,N-dimethylpiperidine-3-carboxamide
• (3S)-N,N-Dimethylpiperidine-3-carboxamide

• Inchi： 1S/C8H16N2O/c1-10(2)8(11)7-4-3-5-9-6-7/h7,9H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： KLSDFCJMDZZDKK-ZETCQYMHSA-N
• SMILES： O=C([C@@H]1CNCCC1)N(C)C

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 0.40300

Additional information on (3S)-N,N-Dimethylpiperidine-3-carboxamide

Introduction to (3S)-N,N-Dimethylpiperidine-3-carboxamide (CAS No. 737760-99-5)

(3S)-N,N-Dimethylpiperidine-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 737760-99-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The stereochemical configuration at the 3-position, specifically the (S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

TheN,N-Dimethylpiperidine-3-carboxamide moiety contributes to the compound's solubility and stability, making it a valuable intermediate in synthetic chemistry. Its structural features suggest potential utility in the design of novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases. Recent advancements in medicinal chemistry have highlighted the importance of chiral piperidine derivatives in developing drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of (3S)-N,N-Dimethylpiperidine-3-carboxamide is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop inhibitors of enzymes involved in metabolic pathways and signal transduction. For instance, studies have demonstrated its potential in modulating kinases and phosphodiesterases, which are critical for cellular communication and homeostasis. These findings underscore the compound's significance in drug discovery efforts aimed at addressing unmet medical needs.

Thepharmacokinetic profile of (3S)-N,N-Dimethylpiperidine-3-carboxamide is another area of interest. Its chemical properties influence its absorption, distribution, metabolism, and excretion (ADME) characteristics. By optimizing these parameters, scientists can enhance the bioavailability and therapeutic window of drugs derived from this compound. Preclinical studies have shown promising results in animal models, indicating that derivatives of this molecule may exhibit favorable pharmacokinetic properties when developed into clinical candidates.

In recent years, there has been growing interest in using computational methods to predict the biological activity of (3S)-N,N-Dimethylpiperidine-3-carboxamide and its derivatives. Techniques such as molecular docking and virtual screening have enabled researchers to identify potential lead compounds more efficiently. These computational approaches complement traditional experimental methods, providing a powerful toolset for drug discovery. The integration of machine learning algorithms has further accelerated this process by enabling high-throughput screening and rapid identification of promising candidates.

Thesynthetic pathways for (3S)-N,N-Dimethylpiperidine-3-carboxamide are also worth exploring. Advances in synthetic methodologies have made it possible to produce this compound with high enantioselectivity and yield. Enantioselective synthesis techniques, such as asymmetric hydrogenation and chiral resolution methods, are particularly important for obtaining the (S)-configuration required for optimal biological activity. These synthetic strategies not only improve the efficiency of production but also reduce costs associated with purification and isolation.

From a regulatory perspective, (3S)-N,N-Dimethylpiperidine-3-carboxamide must meet stringent quality standards to be approved for pharmaceutical use. Good Manufacturing Practices (GMP) ensure that the compound is produced consistently and safely under controlled conditions. Regulatory agencies require thorough characterization of its chemical properties, including purity, stability, and impurity profiles. Compliance with these regulations is essential for ensuring patient safety and efficacy.

Thefuture directions for research on (3S)-N,N-Dimethylpiperidine-3-carboxamide are diverse and exciting. Ongoing studies aim to expand its applications in drug development by exploring new synthetic routes and pharmacological targets. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel therapeutic agents that address complex diseases more effectively than existing treatments.

In conclusion, (3S)-N,N-Dimethylpiperidine-3-carboxamide (CAS No. 737760-99-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, make it a valuable asset for designing next-generation drugs. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in addressing global health challenges.